Cas no 1283274-03-2 (6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-4(3H)-one)

• Product Name: 6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-4(3H)-one
• CAS No: 1283274-03-2
• CID: 4586082
• Update Time: 2025-05-22

6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-4(3H)-one

Additional information on 6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidin-4(3H)-one

6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4(3H)-one: A Comprehensive Overview

6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4(3H)-one, identified by the CAS registry number CAS No. 1283274-03-2, is a highly specialized heterocyclic compound with significant potential in the field of pharmaceutical development. This compound belongs to the class of pyrido[4,3-d]pyrimidine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities. Recent advancements in synthetic methodologies and bioactivity screening have further underscored the importance of this compound in drug discovery.

The molecular structure of 6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4(3H)-one is characterized by a fused bicyclic system comprising a pyridine and a pyrimidine ring. The presence of a benzyl group at position 6 and a chlorophenyl substituent at position 2 introduces significant steric and electronic effects that influence its pharmacokinetic properties. These substituents also play a pivotal role in modulating the compound's interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that CAS No. 1283274-03-2 exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding aligns with the broader trend of exploring pyrido[4,3-d]pyrimidine derivatives as anticancer agents due to their ability to target key oncogenic signaling pathways.

The synthesis of 6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4(3H)-one involves a multi-step process that typically begins with the preparation of intermediate heterocycles. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production if required for preclinical studies.

In terms of biological evaluation, this compound has shown remarkable selectivity towards specific molecular targets. A study conducted by researchers at Stanford University revealed that it demonstrates significant anti-inflammatory properties by inhibiting COX enzymes. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic profile of CAS No. 1283274-03-2 has been extensively studied using in vitro models. Results indicate moderate solubility in aqueous solutions and favorable permeability across cellular membranes. These attributes are crucial for ensuring effective delivery to target tissues while minimizing systemic toxicity.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield deeper insights into its therapeutic potential. Additionally, efforts are underway to explore its efficacy in combination therapies aimed at enhancing treatment outcomes while reducing adverse effects.

In conclusion,6-Benzyl-2-(3-chlorophenyl)-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidin-4(3H)-one, or CAS No. 1283274-03-2 represents a promising candidate in drug development due to its unique chemical structure and diverse biological activities. As research progresses and more data becomes available on its safety and efficacy profiles,this compound is poised to make significant contributions to the field of medicinal chemistry.